Cas no 89981-75-9 (1-(2,4-Dichloro-phenyl)-ethylamine)

• Product Name: 1-(2,4-Dichloro-phenyl)-ethylamine
• CAS No: 89981-75-9
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD05215236
• CID: 726098
• PubChem ID: 2771858
• Update Time: 2025-10-28

1-(2,4-Dichloro-phenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)ethanamine
• 1-(2,4-Dichlorophenyl)ethylamine
• 1-(2,4-Dichloro-phenyl)-ethylamine
• 1-(2’,4’-DICHLOROPHENYL)ETHYLAMINE
• Benzenemethanamine,2,4-dichloro-a-methyl-
• 1-Amino-1-(2,4-dichlorophenyl)ethane
• 2,4-Dichloro-α-methylbenzylamine
• 1-(2,4-dichlorophenyl)ethan-1-amine
• 2,4-Dichloro-alpha-phenethylamine
• 2,4-Dichloro-alpha-methylbenzylamine
• 1-(2',4'-DICHLOROPHENYL)ETHYLAMINE
• (R)-1-(2,4-Dichlorophenyl)ethanamine hydrochloride
• SMR000264764
• MLS000417914
• 2,4-Dichloro-α-methylbenzenemethanamine (ACI)
• Benzylamine, 2,4-dichloro-α-methyl- (7CI)

• MDL： MFCD05215236
• Inchi： 1S/C8H9Cl2N/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3
• InChI Key： OUVZHZAOWDHBOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C(C(C)N)=CC=1

Computed Properties

• Exact Mass: 189.01100
• Monoisotopic Mass: 189.011
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 1.262
• Boiling Point: 132°C/15mmHg(lit.)
• Flash Point: 108.8°C
• Refractive Index: 1.5649
• PSA: 26.02000
• LogP: 3.71340
• Solubility: Not determined

1-(2,4-Dichloro-phenyl)-ethylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(2,4-Dichloro-phenyl)-ethylamine

1-(2,4-Dichloro-phenyl)-ethylamine: A Comprehensive Overview

1-(2,4-Dichloro-phenyl)-ethylamine, also known by its CAS number 89981-75-9, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of ethylamine, with a dichlorophenyl group attached to the nitrogen atom. The presence of the dichlorophenyl group imparts unique chemical properties, making it a valuable molecule in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 1-(2,4-Dichloro-phenyl)-ethylamine consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions. This substitution pattern is significant because it influences the compound's reactivity and stability. The ethylamine group attached to the benzene ring introduces basicity due to the lone pair on the nitrogen atom. This basicity is a key factor in its ability to form salts with acids, which is often exploited in drug design for improving bioavailability.

Recent studies have highlighted the potential of 1-(2,4-Dichloro-phenyl)-ethylamine as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of new antifungal agents. The dichlorophenyl group is known to exhibit fungicidal activity, and when combined with the ethylamine moiety, it enhances the compound's ability to penetrate fungal cell membranes. This dual functionality makes it a promising candidate for agricultural applications, where there is an urgent need for effective and environmentally friendly fungicides.

In addition to its agricultural applications, 1-(2,4-Dichloro-phenyl)-ethylamine has shown potential in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it a versatile building block for constructing complex molecular architectures. Recent advancements in medicinal chemistry have demonstrated its utility in designing molecules targeting specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-(2,4-Dichloro-phenyl)-ethylamine typically involves nucleophilic aromatic substitution reactions. The starting material is often 2,4-dichlorobenzonitrile or 2,4-dichlorobenzoic acid, which undergoes reaction with ammonia or an amine source to form the desired product. Optimization of reaction conditions, such as temperature and solvent choice, plays a critical role in achieving high yields and purity.

From an environmental perspective, understanding the fate and behavior of 1-(2,4-Dichloro-phenyl)-ethylamine in natural systems is crucial for assessing its potential risks. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its long-term persistence and impact on aquatic ecosystems.

In conclusion, 1-(2,4-Dichloro-phenyl)-ethylamine, CAS No: 89981-75-9, stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility make it an essential molecule for researchers and developers seeking innovative solutions in pharmaceuticals and agrochemicals. As ongoing studies continue to uncover new insights into its potential uses and environmental implications, this compound is poised to play an increasingly important role in both scientific research and industrial applications.